Cas no 16647-04-4 (6-methylhepta-3,5-dien-2-one)

6-Methylhepta-3,5-dien-2-one is a conjugated dienone compound characterized by its α,β-unsaturated ketone structure. This molecule exhibits notable reactivity due to its electron-deficient double bonds, making it useful in organic synthesis, particularly in Diels-Alder reactions and Michael additions. Its extended conjugation system contributes to UV absorption properties, which may be leveraged in photochemical applications. The compound's structural features also allow for selective functionalization, enabling its use as an intermediate in the synthesis of fragrances, pharmaceuticals, and complex organic frameworks. Its volatility and distinct odor profile may be relevant in flavor and fragrance formulations. Careful handling is advised due to potential sensitivity to light and air.
6-methylhepta-3,5-dien-2-one structure
6-methylhepta-3,5-dien-2-one structure
Product Name:6-methylhepta-3,5-dien-2-one
CAS No:16647-04-4
MF:C8H12O
MW:124.180282592773
MDL:MFCD00043647
CID:168247
PubChem ID:5370101
Update Time:2025-10-21

6-methylhepta-3,5-dien-2-one Chemical and Physical Properties

Names and Identifiers

    • 3,5-Heptadien-2-one,6-methyl-, (3E)-
    • (E)-6-Methyl-3,5-heptadien-2-one
    • 6-methyl-hepta-3,5-dien-2-one
    • (3E)-6-Methyl-3,5-heptadien-2-one
    • (E)-6-Methyl-3,5-heptadienone
    • (E)-6-methylhepta-3,5-dien-2-one
    • 6-methyl-(E)-3,5-heptadien-2-one
    • 6-Methyl-trans-3,5-heptadien-2-one
    • 6-methylhepta-3,5-dien-2-one
    • UNII-P7CMP2E76C
    • MFCD00043647
    • J-009720
    • KSKXSFZGARKWOW-GQCTYLIASA-N
    • 6-METHYL-3,5-HEPTADIEN-2-ONE
    • 6-Methyl-3,5-heptadien-2-one, AldrichCPR
    • AKOS006228383
    • LMFA12000038
    • 2-methyl-2,4-heptadien-6-one
    • 16647-04-4
    • 6-Methyl-3,5-heptadiene-2-one
    • LS-13453
    • (E) 6-Methyl 3,5-heptadiene-2-one
    • 6-Methyl-hepta-3,5-diene-2-one
    • SCHEMBL873402
    • 1604-28-0
    • 3,5-Heptadien-2-one, 6-methyl-, (E)-
    • CHEBI:195676
    • EINECS 216-507-7
    • METHYL HEPTADIENONE
    • (3E)-6-methylhepta-3,5-dien-2-one
    • 6-Methylhepta-3,5-diene-2-one
    • Methylheptadienone
    • 6-Methyl-3,5-heptadienone-2
    • 6-Methyl-3E,5-heptadien-2-one
    • EN300-7398122
    • 3,5-Heptadien-2-one, 6-methyl-
    • AS-40180
    • FEMA No. 3363
    • 6-Methyl-3,5-heptadien-2-one [FHFI]
    • CS-W013522
    • 3,5-Heptadien-2-one, 6-methyl-, (3E)-
    • AI3-25071
    • P7CMP2E76C
    • 2-Methylhepta-2,4-dien-6-one
    • MDL: MFCD00043647
    • Inchi: 1S/C8H12O/c1-7(2)5-4-6-8(3)9/h4-6H,1-3H3/b6-4+
    • InChI Key: KSKXSFZGARKWOW-GQCTYLIASA-N
    • SMILES: O=C(C)/C=C/C=C(\C)/C

Computed Properties

  • Exact Mass: 124.08886
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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6-methylhepta-3,5-dien-2-one Related Literature

Additional information on 6-methylhepta-3,5-dien-2-one

Exploring 6-Methylhepta-3,5-dien-2-one (CAS No. 16647-04-4): Properties, Applications, and Industry Relevance

6-Methylhepta-3,5-dien-2-one (CAS No. 16647-04-4) is a versatile organic compound with a distinctive molecular structure, featuring a seven-carbon chain with conjugated double bonds and a methyl group at the sixth position. This α,β-unsaturated ketone is widely studied for its unique chemical properties, including reactivity in Diels-Alder reactions and role as a precursor in flavor and fragrance synthesis. Its CAS registry number (16647-04-4) ensures precise identification in scientific databases, making it a focal point for researchers exploring natural product derivatives and green chemistry applications.

In recent years, the demand for sustainable aroma compounds has surged, driven by consumer interest in eco-friendly cosmetics and plant-based ingredients. 6-Methylhepta-3,5-dien-2-one aligns with these trends due to its potential as a biobased intermediate. Laboratories frequently investigate its use in terpene modifications and pheromone analogs, addressing queries like "How is 6-methylhepta-3,5-dien-2-one used in perfumery?" or "What are the synthetic routes for CAS 16647-04-4?" These topics reflect its relevance in industrial biotechnology and organic synthesis.

The compound’s spectroscopic characteristics, such as UV-Vis absorption peaks near 220–250 nm, make it valuable for photochemical studies. Researchers leveraging AI-driven molecular modeling often reference 16647-04-4 to predict reaction pathways or optimize yields. Additionally, its low environmental persistence compared to traditional solvents positions it as a candidate for green solvent alternatives, a hot topic in circular economy discussions.

From a commercial perspective, 6-methylhepta-3,5-dien-2-one is cataloged by suppliers specializing in fine chemicals and research reagents. Its pricing and purity grades (e.g., ≥95% HPLC) are frequently searched by procurement teams, underscoring its niche market importance. Regulatory compliance, such as REACH certification, further ensures its safe handling in laboratory settings without falling under restricted categories.

Future research may explore enzymatic synthesis of CAS 16647-04-4 to reduce reliance on petrochemical feedstocks—a direction aligned with net-zero carbon goals. As industries prioritize bio-derived materials, this compound’s role in advanced polymer chemistry and functional coatings could expand, answering emerging queries like "Can 6-methylhepta-3,5-dien-2-one replace petroleum-based ketones?"

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